Cas no 1219794-89-4 (4-n-Butylaniline-d15)
4-n-Butylaniline-d15 Chemical and Physical Properties
Names and Identifiers
-
- 4-n-Butylaniline-d15
-
- Inchi: 1S/C10H15N/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8H,2-4,11H2,1H3/i1D3,2D2,3D2,4D2,5D,6D,7D,8D/hD2
- InChI Key: OGIQUQKNJJTLSZ-RRFMZHHTSA-N
- SMILES: C([2H])([2H])(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C1=C([2H])C([2H])=C(C([2H])=C1[2H])N([2H])[2H]
4-n-Butylaniline-d15 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B810406-1mg |
4-n-Butylaniline-d15 |
1219794-89-4 | 1mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B810406-2mg |
4-n-Butylaniline-d15 |
1219794-89-4 | 2mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B810406-10mg |
4-n-Butylaniline-d15 |
1219794-89-4 | 10mg |
$ 167.00 | 2023-09-08 | ||
| A2B Chem LLC | AE35102-50mg |
4-N-BUTYLANILINE-D15 |
1219794-89-4 | 50mg |
$574.00 | 2024-04-20 | ||
| A2B Chem LLC | AE35102-100mg |
4-N-BUTYLANILINE-D15 |
1219794-89-4 | 100mg |
$856.00 | 2024-04-20 | ||
| 1PlusChem | 1P009CCE-50mg |
4-n-Butylaniline-d15 |
1219794-89-4 | 50mg |
$574.00 | 2025-02-24 | ||
| 1PlusChem | 1P009CCE-100mg |
4-n-Butylaniline-d15 |
1219794-89-4 | 100mg |
$890.00 | 2025-03-12 |
4-n-Butylaniline-d15 Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-n-Butylaniline-d15
Professional Introduction to Compound with CAS No. 1219794-89-4 and Product Name: 4-n-Butylaniline-d15
The compound with the CAS number 1219794-89-4 and the product name 4-n-Butylaniline-d15 represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This deuterated derivative of 4-n-butylaniline has garnered considerable attention due to its unique isotopic labeling, which enhances its utility in analytical and synthetic applications. The introduction of deuterium atoms (denoted by the "-d15" suffix) into the molecular structure not only improves the compound's stability under various experimental conditions but also facilitates its use in high-resolution NMR spectroscopy, a technique crucial for elucidating complex molecular interactions.
In recent years, the demand for isotopically labeled compounds has surged, particularly in the pharmaceutical industry, where such derivatives are employed to study metabolic pathways, drug interactions, and enzyme kinetics. The 4-n-Butylaniline-d15 molecule, with its carefully tailored isotopic composition, serves as an invaluable tool for researchers aiming to investigate the mechanisms of action of novel therapeutic agents. Its applications span across drug discovery pipelines, from initial hit identification to late-stage clinical development, where precise molecular characterization is paramount.
The structural integrity of 4-n-Butylaniline-d15 is further reinforced by its deuterated version, which minimizes background noise in NMR experiments. This property is particularly advantageous when studying biological systems where signal overlap can complicate data interpretation. The compound's ability to provide high-resolution spectral data has enabled scientists to gain deeper insights into the conformational dynamics of proteins and peptides, as well as the binding affinities of small molecules to their biological targets.
Moreover, the CAS No. 1219794-89-4 designation ensures that researchers can reliably source this compound from reputable suppliers while adhering to stringent quality control standards. The deuterated analogue is synthesized using advanced chemical methodologies that preserve the purity and stability of the final product. These synthetic techniques are critical for maintaining the integrity of pharmaceutical intermediates, which often undergo multiple transformations before becoming active pharmaceutical ingredients (APIs).
Recent studies have highlighted the role of 4-n-Butylaniline-d15 in investigating enzyme-mediated reactions involving aromatic amines. For instance, researchers have employed this derivative to probe the catalytic mechanisms of monoamine oxidases (MAOs), enzymes that play a key role in neurotransmitter metabolism. The deuterium labeling allows for detailed kinetic studies, enabling a better understanding of how substrates interact with these enzymes at a molecular level. Such insights are essential for designing drugs that modulate MAO activity without unintended side effects.
The pharmaceutical industry has also leveraged 4-n-Butylaniline-d15 for studying drug-drug interactions (DDIs), where competitive binding or metabolic inhibition can significantly alter therapeutic outcomes. By employing isotopically labeled compounds like this one, researchers can track drug metabolism in real time using mass spectrometry techniques. This approach has been instrumental in identifying potential DDIs early in drug development, thereby reducing risks associated with polypharmacy—a common scenario in clinical practice.
From an analytical chemistry perspective, CAS No. 1219794-89-4 corresponds to a compound that exhibits excellent solubility and compatibility with various spectroscopic methods. This makes it an ideal candidate for use in metabolomics studies, where large-scale datasets are generated to assess how biological systems respond to perturbations such as drug administration or disease states. The deuterated version enhances sensitivity and specificity in these analyses, allowing researchers to detect subtle changes in metabolic profiles that might otherwise go unnoticed.
The synthesis of 4-n-Butylaniline-d15 involves strategic deuteration at specific positions within the molecule. This selective labeling not only improves analytical performance but also aids in mechanistic investigations by providing distinct isotopic signatures for tracking reactive intermediates. Such methodologies are increasingly employed in computational chemistry studies, where molecular models are refined using experimental data derived from NMR and mass spectrometry.
In conclusion, the compound identified by CAS No. 1219794-89-4 and marketed as 4-n-Butylaniline-d15 represents a cornerstone in modern chemical research. Its applications span multiple disciplines, from fundamental mechanistic studies to applied pharmaceutical research. The introduction of deuterium atoms has elevated its utility beyond traditional organic synthesis tools, making it indispensable for cutting-edge investigations into biological processes and drug development strategies.
1219794-89-4 (4-n-Butylaniline-d15) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)